Synthesis and Characterization of 6-Amino-2-phenyl-benzo[d]oxazin-4-one: A Comprehensive Technical Guide
Synthesis and Characterization of 6-Amino-2-phenyl-benzo[d]oxazin-4-one: A Comprehensive Technical Guide
Executive Summary
The 4H-3,1-benzoxazin-4-one scaffold is a privileged pharmacophore in medicinal chemistry, recognized primarily for its role as a mechanism-based inhibitor of serine proteases. Specifically, 6-amino-2-phenyl-benzo[d]oxazin-4-one serves as a critical intermediate and active moiety in the development of human leukocyte elastase (HLE) inhibitors. The presence of the 6-amino group provides a versatile synthetic handle for further functionalization, such as the attachment of specific aminoacyl or dipeptidyl sequences, which significantly enhances the inhibitory potency and enzyme specificity[1].
This technical guide details a robust, three-step synthetic workflow to access this molecule. As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps, focusing instead on the mechanistic causality, self-validating experimental checkpoints, and rigorous analytical characterization required to ensure high-fidelity synthesis.
Retrosynthetic Strategy & Mechanistic Rationale
Direct acylation of 2,5-diaminobenzoic acid is synthetically problematic due to poor regioselectivity, often resulting in over-acylation or incorrect isomer formation. To circumvent this, our strategy employs 2-amino-5-nitrobenzoic acid (5-nitroanthranilic acid) as the starting material.
The synthesis proceeds via three distinct mechanistic phases:
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Regiospecific N-Acylation: The 2-amino group is selectively acylated using benzoyl chloride in the presence of pyridine. Pyridine acts as both the solvent and an acid scavenger, driving the equilibrium forward by neutralizing the generated HCl.
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Cyclodehydration: The resulting 2-benzamido-5-nitrobenzoic acid undergoes intramolecular cyclization in acetic anhydride. The anhydride activates the carboxylic acid, facilitating nucleophilic attack by the amide oxygen to construct the delicate 4H-3,1-benzoxazin-4-one core[2].
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Chemoselective Reduction: The 6-nitro group is reduced to the target 6-amino group. Because the benzoxazinone lactone is highly susceptible to nucleophilic ring-opening (hydrolysis or aminolysis), harsh reducing agents (e.g., SnCl₂/HCl) must be avoided. Catalytic hydrogenation using Palladium on Carbon (Pd/C) in an aprotic solvent provides a mild, chemoselective route that preserves the heterocyclic core[3].
Figure 1: Three-step synthesis of 6-amino-2-phenyl-benzo[d]oxazin-4-one.
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems. In-process checkpoints are included so that the operator can confirm the success of each transformation before proceeding.
Protocol A: Synthesis of 2-Benzamido-5-nitrobenzoic acid
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Causality Note: Performing this reaction at 0 °C suppresses exothermic side reactions and potential dimerization. The use of aqueous HCl during the workup forces the precipitation of the product by protonating the carboxylic acid and solubilizing the pyridine as a hydrochloride salt.
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Procedure:
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Dissolve 2-amino-5-nitrobenzoic acid (1.0 eq) in anhydrous pyridine (0.5 M) in a round-bottom flask equipped with a magnetic stirrer.
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Cool the solution to 0 °C using an ice bath.
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Add benzoyl chloride (1.1 eq) dropwise over 15 minutes.
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Remove the ice bath and stir the reaction mixture at room temperature for 4 hours.
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Pour the mixture slowly into vigorously stirred, ice-cold 1M HCl (excess).
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Collect the resulting precipitate via vacuum filtration, wash thoroughly with cold distilled water, and dry in vacuo.
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Self-Validation Checkpoint: The reaction mixture will transition from a clear solution to a thick suspension upon addition to HCl. TLC (Hexane:EtOAc 1:1) must show the complete disappearance of the bright yellow starting material (UV 254 nm) and the emergence of a new, lower
spot.
Protocol B: Cyclodehydration to 6-Nitro-2-phenyl-4H-benzo[d][1,3]oxazin-4-one
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Causality Note: Acetic anhydride (
) serves a dual purpose as both the dehydrating agent and the solvent. Washing the final product with non-polar solvents (hexanes/ether) removes residual acetic acid without introducing moisture, which could prematurely hydrolyze the newly formed oxazinone ring. -
Procedure:
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Suspend Intermediate 1 in excess acetic anhydride (approx. 5 mL per gram of substrate).
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Heat the suspension to 100 °C under a nitrogen atmosphere for 2 hours.
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Allow the reaction to cool to room temperature.
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Collect the crystalline precipitate by filtration.
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Wash the filter cake with cold hexanes and diethyl ether, then dry under high vacuum.
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Self-Validation Checkpoint: As the mixed anhydride forms and cyclizes, the initial suspension typically clears, followed by the precipitation of the highly crystalline oxazinone upon cooling. IR spectroscopy of an aliquot will show the disappearance of the broad carboxylic acid O-H stretch and the emergence of a sharp, intense lactone C=O stretch at ~1760 cm⁻¹.
Protocol C: Chemoselective Reduction to 6-Amino-2-phenyl-benzo[d]oxazin-4-one
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Causality Note: Ethyl acetate (EtOAc) is strictly utilized as the solvent instead of methanol or ethanol. Protic, nucleophilic solvents can attack the highly electrophilic C4 carbonyl of the benzoxazinone, leading to ring-opening. Ambient temperature and balloon-pressure hydrogen prevent over-reduction[3].
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Procedure:
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Dissolve Intermediate 2 in anhydrous EtOAc (0.1 M) in a flame-dried flask.
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Carefully add 10% Pd/C (10% w/w relative to the substrate).
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Evacuate the flask and backfill with nitrogen (repeat 3x).
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Evacuate the flask and backfill with hydrogen gas via a balloon.
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Stir vigorously at room temperature for 3-4 hours.
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Filter the mixture through a pad of Celite to remove the palladium catalyst, washing the pad with additional EtOAc.
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Concentrate the filtrate in vacuo to yield the target amine.
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Self-Validation Checkpoint: Hydrogen consumption will cease once stoichiometry is met. The solution color shifts from pale yellow to a deeper orange/brown. A Ninhydrin stain on the TLC plate will yield a positive (purple/red) spot, confirming the presence of the newly formed primary amine without ring cleavage.
Analytical Characterization & Validation
Rigorous structural validation is paramount. The 4H-3,1-benzoxazin-4-one core exhibits highly specific spectroscopic signatures, particularly in its infrared and carbon NMR spectra. The data in Table 1 summarizes the expected quantitative analytical benchmarks for the purified target molecule.
| Analytical Method | Parameter / Signal | Assignment / Interpretation |
| ¹H NMR (400 MHz, DMSO-d₆) | δ 8.15 - 8.05 (m, 2H) | Phenyl ortho-protons |
| δ 7.65 - 7.50 (m, 3H) | Phenyl meta/para-protons | |
| δ 7.45 (d, J = 8.6 Hz, 1H) | Benzoxazinone H-8 | |
| δ 7.25 (d, J = 2.5 Hz, 1H) | Benzoxazinone H-5 | |
| δ 7.05 (dd, J = 8.6, 2.5 Hz, 1H) | Benzoxazinone H-7 | |
| δ 5.60 (br s, 2H) | -NH₂ protons (D₂O exchangeable) | |
| ¹³C NMR (100 MHz, DMSO-d₆) | δ 159.5 | C=O (Lactone/Oxazinone C-4) |
| δ 155.2 | C=N (Oxazinone C-2) | |
| δ 148.0 - 110.5 | Aromatic carbons | |
| FT-IR (ATR, cm⁻¹) | 3450, 3360 | N-H stretch (Primary amine) |
| 1755 | C=O stretch (Strong, characteristic lactone) | |
| 1620 | C=N stretch | |
| HRMS (ESI-TOF) | m/z 239.0815[M+H]⁺ | Calculated for C₁₄H₁₁N₂O₂⁺: 239.0815 |
| Melting Point | 185 - 187 °C | Uncorrected |
Biological Application & Mechanism of Action
The primary utility of 6-amino-2-phenyl-benzo[d]oxazin-4-one lies in its ability to act as a suicide substrate or mechanism-based inhibitor for serine proteases.
Mechanistic Pathway: The active site serine hydroxyl (Ser-OH) of the protease recognizes the molecule and mounts a nucleophilic attack on the highly electrophilic C4 lactone carbonyl. This attack results in the opening of the benzoxazinone ring, generating a stable acyl-enzyme intermediate. Because the deacylation step of this specific intermediate is kinetically extremely slow, the enzyme is effectively trapped in an inactive state[1].
Figure 2: Mechanism of action for benzoxazinone-mediated serine protease inhibition.
References
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[3] Title: US8188076B2 - Compositions, synthesis, and methods of utilizing arylpiperazine derivatives Source: Google Patents URL:
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[1] Title: Synthesis and anti-elastase properties of 6-amino-2-phenyl-4H-3,1-benzoxazin-4-one aminoacyl and dipeptidyl derivatives Source: Biochimie (PubMed) URL:[Link]
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[2] Title: Recyclable Keggin Heteropolyacids as an Environmentally Benign Catalyst for the Synthesis of New 2-Benzoylamino-N-phenyl-benzamide Derivatives under Microwave Irradiations at Solvent-Free Conditions and the Evaluation of Biological Activity Source: Molecules (PMC) URL:[Link]
Sources
- 1. Synthesis and anti-elastase properties of 6-amino-2-phenyl-4H-3,1-benzoxazin-4-one aminoacyl and dipeptidyl derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Recyclable Keggin Heteropolyacids as an Environmentally Benign Catalyst for the Synthesis of New 2-Benzoylamino-N-phenyl-benzamide Derivatives under Microwave Irradiations at Solvent-Free Conditions and the Evaluation of Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 3. US8188076B2 - Compositions, synthesis, and methods of utilizing arylpiperazine derivatives - Google Patents [patents.google.com]
